Cas no 1999003-57-4 (methyl 2-(ethylamino)-3-(1H-pyrazol-1-yl)butanoate)

• Product Name: methyl 2-(ethylamino)-3-(1H-pyrazol-1-yl)butanoate
• CAS No: 1999003-57-4
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 6326133
• PubChem ID: 165800349
• Update Time: 2025-05-21

methyl 2-(ethylamino)-3-(1H-pyrazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(ethylamino)-3-(1H-pyrazol-1-yl)butanoate
• EN300-1124105
• 1999003-57-4

• Inchi： 1S/C10H17N3O2/c1-4-11-9(10(14)15-3)8(2)13-7-5-6-12-13/h5-9,11H,4H2,1-3H3
• InChI Key： QRWXADBARLRHOR-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C)N1C=CC=N1)NCC)=O

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 56.2Ų

Additional information on methyl 2-(ethylamino)-3-(1H-pyrazol-1-yl)butanoate

Introduction to CAS No. 1999003-57-4: Methyl 2-(Ethylamino)-3-(1H-Pyrazol-1-Yl)Butanoate

Methyl 2-(ethylamino)-3-(1H-pyrazol-1-yl)butanoate, identified by the CAS number 1999003-57-4, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has been studied extensively due to its unique structural properties and potential applications in drug development. The molecule combines an ethylamino group with a pyrazole ring, creating a structure that exhibits interesting biological activities.

The methyl ester group in the compound plays a crucial role in its solubility and bioavailability, making it a promising candidate for various therapeutic applications. Recent studies have highlighted its potential as a neuroprotective agent, particularly in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. The pyrazole ring is known for its ability to interact with various biological targets, including enzymes and receptors, which contributes to the compound's versatility.

One of the most recent advancements in the study of methyl 2-(ethylamino)-3-(1H-pyrazol-1-yl)butanoate involves its use in targeted drug delivery systems. Researchers have explored the possibility of modifying the compound to enhance its specificity towards certain cellular pathways, thereby reducing off-target effects and improving therapeutic efficacy. These modifications include the addition of polymer conjugates or lipid-based nanoparticles, which not only improve delivery but also prolong the compound's half-life in vivo.

In terms of synthesis, methyl 2-(ethylamino)-3-(1H-pyrazol-1-yl)butanoate is typically derived from a multi-step process involving amine alkylation and ring-closing reactions. The synthesis pathway has been optimized over the years to increase yield and reduce impurities, making it more feasible for large-scale production. Recent innovations in catalytic methods have further enhanced the efficiency of these reactions, contributing to cost-effective manufacturing processes.

The biological activity of this compound is closely tied to its ability to modulate neurotransmitter systems, particularly dopamine and serotonin pathways. Studies have shown that methyl 2-(ethylamino)-3-(1H-pyrazol-1-yl)butanoate can act as a reversible inhibitor of certain enzymes involved in neurotransmitter metabolism, thereby influencing neuronal signaling. This property has led to its investigation as a potential treatment for mood disorders and other neuropsychiatric conditions.

Another area of active research involves the exploration of methyl 2-(ethylamino)-3-(1H-pyrazol-1-yl)butanoate as an anticancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells while sparing normal cells, suggesting a selective toxicity profile that could be advantageous in chemotherapy regimens. The compound's mechanism of action appears to involve modulation of key oncogenic pathways, such as the PI3K/AKT/mTOR axis, which are frequently dysregulated in various cancers.

Despite its promising properties, further research is needed to fully understand the long-term effects and safety profile of methyl 2-(ethylamino)-3-(1H-pyrazol-1-yl)butanoate. Ongoing clinical trials are evaluating its efficacy and tolerability in human subjects, with early results showing encouraging outcomes in specific patient populations.

In conclusion, methyl 2-(ethylamino)-3-(1H-pyrazol-1-yl)butanoate (CAS No. 1999003-57-4) represents a significant advancement in medicinal chemistry due to its diverse biological activities and potential therapeutic applications. As research continues to uncover new insights into its mechanisms and clinical utility, this compound holds great promise for addressing unmet medical needs across multiple disease areas.